N-(2-methoxyphenyl)-6-{[(1-methyl-1H-imidazol-2-yl)thio]methyl}-1,3,5-triazine-2,4-diamine

• IUPAC Name: 2-N-(2-methoxyphenyl)-6-[(1-methylimidazol-2-yl)sulfanylmethyl]-1,3,5-triazine-2,4-diamine
• InChI: InChI=1S/C15H17N7OS/c1-22-8-7-17-15(22)24-9-12-19-13(16)21-14(20-12)18-10-5-3-4-6-11(10)23-2/h3-8H,9H2,1-2H3,(H3,16,18,19,20,21)
• InChI Key: RUNIYWSYKVGUQC-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C1SCC2=NC(=NC(=N2)NC3=CC=CC=C3OC)N
• Molecular Formula: C15H17N7OS
• Molecular Weight: 343.4 g/mol

Description

Synthesis Analysis

The synthesis of triazine derivatives, including compounds similar to N-(2-methoxyphenyl)-6-{[(1-methyl-1H-imidazol-2-yl)thio]methyl}-1,3,5-triazine-2,4-diamine, often involves multi-step processes that incorporate various nucleophilic reagents. A representative study demonstrated the synthesis of triazine derivatives via reactions that highlight the complexity and specificity required in creating such molecules (Sareen, Khatri, Jain, & Sharma, 2009).

Molecular Structure Analysis

The molecular structure of triazine derivatives is characterized by X-ray diffraction studies which provide insights into the arrangement of atoms within the molecule. These structures are often monoclinic, with specific space groups indicating the geometric configuration essential for understanding the compound's reactivity and interactions (Udupa, 1982).

Chemical Reactions and Properties

Triazine compounds engage in a variety of chemical reactions, reflecting their chemical properties. For instance, reactions with hydrazine or phenylhydrazine can lead to the synthesis of new derivatives, showcasing the versatility and reactivity of triazine-based compounds (Baig, Stevens, Stone, & Lunt, 1982). These reactions are pivotal for developing novel compounds with potential applications in various fields.

Physical Properties Analysis

The physical properties of triazine derivatives, such as solubility, melting point, and crystalline structure, are crucial for their application in material science and chemistry. Studies on these properties often involve detailed analysis using techniques like X-ray crystallography to determine the compounds' solid-state structures (Vinogradov et al., 2023).

Chemical Properties Analysis

The chemical properties of triazine derivatives, including reactivity with different chemical groups and stability under various conditions, are key to their utility in chemical synthesis and potential pharmaceutical applications. These properties are explored through reactions that demonstrate the compounds' functionality and potential for modification (Moustafa et al., 2020).